Cas no 2229451-15-2 (tert-butyl N-{1-(aminooxy)methylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{1-(aminooxy)methylcyclobutyl}carbamate
• CAS No: 2229451-15-2
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 6479069
• PubChem ID: 165685241
• Update Time: 2025-06-11

tert-butyl N-{1-(aminooxy)methylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(aminooxy)methylcyclobutyl}carbamate
• 2229451-15-2
• tert-butyl N-{1-[(aminooxy)methyl]cyclobutyl}carbamate
• EN300-1888431

• Inchi： 1S/C10H20N2O3/c1-9(2,3)15-8(13)12-10(7-14-11)5-4-6-10/h4-7,11H2,1-3H3,(H,12,13)
• InChI Key： FMJGSYJYAQURFJ-UHFFFAOYSA-N
• SMILES： O(CC1(CCC1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{1-(aminooxy)methylcyclobutyl}carbamate

Research Brief on tert-butyl N-{1-(aminooxy)methylcyclobutyl}carbamate (CAS: 2229451-15-2) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-{1-(aminooxy)methylcyclobutyl}carbamate (CAS: 2229451-15-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and aminooxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies highlight its potential in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics. The growing interest in this compound underscores its relevance in advancing medicinal chemistry and bioconjugation strategies.

One of the key applications of tert-butyl N-{1-(aminooxy)methylcyclobutyl}carbamate lies in its role as a precursor for hydroxylamine-containing compounds, which are pivotal in the development of covalent inhibitors. Covalent inhibitors have gained traction in drug discovery due to their ability to form stable bonds with target proteins, leading to prolonged therapeutic effects. Researchers have successfully utilized this compound to synthesize inhibitors targeting enzymes such as proteases and kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The structural flexibility of the cyclobutyl ring further enhances its utility in designing molecules with improved pharmacokinetic properties.

Recent advancements in bioconjugation techniques have also leveraged tert-butyl N-{1-(aminooxy)methylcyclobutyl}carbamate for site-specific protein modification. The aminooxy group facilitates efficient conjugation with aldehydes and ketones, enabling the development of stable protein-drug conjugates. This approach has been particularly valuable in antibody-drug conjugate (ADC) research, where precise control over drug attachment is critical for maintaining therapeutic efficacy and minimizing off-target effects. Studies have demonstrated the compound's compatibility with various biologics, paving the way for next-generation ADCs with enhanced specificity and reduced toxicity.

In addition to its applications in drug development, tert-butyl N-{1-(aminooxy)methylcyclobutyl}carbamate has been explored in chemical biology for probing protein-protein interactions and cellular pathways. Its incorporation into activity-based probes allows researchers to monitor enzyme activity in real-time, providing insights into disease mechanisms and potential therapeutic targets. Recent publications have highlighted its use in identifying novel biomarkers and validating drug targets, further solidifying its importance in translational research.

Despite its promising applications, challenges remain in optimizing the synthesis and scalability of tert-butyl N-{1-(aminooxy)methylcyclobutyl}carbamate. Current efforts focus on developing more efficient synthetic routes and improving the stability of the aminooxy group under physiological conditions. Collaborative research between academia and industry is expected to address these hurdles, enabling broader adoption of this compound in pharmaceutical development. As the field progresses, tert-butyl N-{1-(aminooxy)methylcyclobutyl}carbamate is poised to play a pivotal role in the discovery of innovative therapies and diagnostic tools.